Cas no 175481-38-6 (Desmethyl Lacosamide)
Desmethyl Lacosamide is a key intermediate in the synthesis of Lacosamide, an anticonvulsant drug used to treat partial-onset seizures and diabetic neuropathy. As a demethylated derivative, it plays a critical role in pharmaceutical research and development, particularly in optimizing the metabolic stability and pharmacokinetic profile of Lacosamide. Its high purity and well-characterized structure make it valuable for analytical reference standards and process chemistry applications. Researchers utilize Desmethyl Lacosamide to study metabolic pathways, refine synthetic routes, and ensure quality control in drug manufacturing. Its relevance in medicinal chemistry underscores its importance in advancing antiepileptic therapeutics.
Desmethyl Lacosamide structure
Product Name:Desmethyl Lacosamide
CAS No:175481-38-6
MF:C12H16N2O3
MW:236.267043113708
MDL:MFCD18382268
CID:906344
PubChem ID:10889901
Update Time:2025-06-07
Desmethyl Lacosamide Chemical and Physical Properties
Names and Identifiers
-
- Desmethyl Lacosamide
- LogP
- N-Acetyl-D-Serine Benzyl AMide
- (2R)-2-(AcetylaMino)-3-hydroxy-N-(phenylMethyl)propanaMide
- 175481-38-6
- CHEBI:173695
- Propanamide, 2-(acetylamino)-3-hydroxy-N-(phenylmethyl)-, (2R)-
- O-Desmethyllacosamide
- SPM 12809
- XRKSCJLQKGLSKU-LLVKDONJSA-N
- Q27286652
- SCHEMBL47275
- LACOSAMIDE IMPURITY F [EP IMPURITY]
- UNII-PNH5357R26
- (R)-2-Acetamido-N-benzyl-3-hydroxypropionamide
- AKOS030241147
- (R)-2-acetamido-N-benzyl-3-hydroxy-propionamide
- N-benzyl-N2-acetyl-D-serinamide
- PNH5357R26
- (2R)-2-acetamido-N-benzyl-3-hydroxypropanamide
- (R)-N-benzyl-2-acetamido-3-hydroxypropionamide
- Propanamide, 2-(acetylamino)-3-hydroxy-N-(phenylmethyl)-, (R)-; (2R)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide; (R)-N-Benzyl-2-acetamido-3-hydroxypropionamide; (2R)-2-(Acetylamino)-N-benzyl-3-hydroxypropanamide; Desmethyl Lacosamide; Lacosamide Imp. F (Pharmeuropa)
- CHEMBL293954
- o-Desmethyl lacosamide
- DTXSID401248336
- O-Desmethyl-lacosamide
- (R)-2-acetamido-N-benzyl-3-hydroxypropanamide
- LACOSAMIDE METABOLITE M1
-
- MDL: MFCD18382268
- Inchi: 1S/C12H16N2O3/c1-9(16)14-11(8-15)12(17)13-7-10-5-3-2-4-6-10/h2-6,11,15H,7-8H2,1H3,(H,13,17)(H,14,16)/t11-/m1/s1
- InChI Key: XRKSCJLQKGLSKU-LLVKDONJSA-N
- SMILES: OC[C@H](C(NCC1C=CC=CC=1)=O)NC(C)=O
Computed Properties
- Exact Mass: 236.11618
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 138-140°C
- Boiling Point: 581.8±50.0 °C at 760 mmHg
- Flash Point: 305.7±30.1 °C
- Solubility: DMSO (Slightly), Methanol (Slightly)
- PSA: 78.43
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Desmethyl Lacosamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Desmethyl Lacosamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D291835-5mg |
Desmethyl Lacosamide |
175481-38-6 | 5mg |
$ 148.00 | 2023-09-08 | ||
| TRC | D291835-10mg |
Desmethyl Lacosamide |
175481-38-6 | 10mg |
$ 219.00 | 2023-09-08 | ||
| TRC | D291835-25mg |
Desmethyl Lacosamide |
175481-38-6 | 25mg |
$ 523.00 | 2023-09-08 | ||
| TRC | D291835-50mg |
Desmethyl Lacosamide |
175481-38-6 | 50mg |
$951.00 | 2023-05-18 | ||
| TRC | D291835-100mg |
Desmethyl Lacosamide |
175481-38-6 | 100mg |
$1629.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1188018-1g |
(R)-2-Acetamido-N-benzyl-3-hydroxypropanamide |
175481-38-6 | 95% | 1g |
$1320 | 2024-07-20 | |
| 1PlusChem | 1P00ADSP-1mg |
Desmethyl Lacosamide |
175481-38-6 | ≥95% | 1mg |
$80.00 | 2024-06-19 | |
| 1PlusChem | 1P00ADSP-5mg |
Desmethyl Lacosamide |
175481-38-6 | ≥95% | 5mg |
$155.00 | 2024-06-19 | |
| 1PlusChem | 1P00ADSP-10mg |
Desmethyl Lacosamide |
175481-38-6 | ≥95% | 10mg |
$249.00 | 2024-06-19 | |
| 1PlusChem | 1P00ADSP-25mg |
Desmethyl Lacosamide |
175481-38-6 | ≥95% | 25mg |
$531.00 | 2024-06-19 |
Desmethyl Lacosamide Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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